Cas no 123769-34-6 (Methanone,(4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-)

Methanone,(4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)- structure
123769-34-6 structure
Product Name:Methanone,(4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
CAS No:123769-34-6
MF:C16H13BrO3
MW:333.176624059677
CID:195084
PubChem ID:766901
Update Time:2025-04-19

Methanone,(4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
    • (4-bromophenyl)-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanone
    • 5954-09-6
    • (4-Bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanone
    • 123769-34-6
    • BRN 3621353
    • Oprea1_405137
    • Oprea1_457672
    • BIM-0021634.P001
    • 2H-1,5-Benzodioxepine, 3,4-dihydro-7-(p-bromobenzoyl)-
    • (4-Bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanonato
    • DTXSID40924594
    • AKOS000605783
    • Methanone, (4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
    • CBMicro_021589
    • CCG-13429
    • Inchi: 1S/C16H13BrO3/c17-13-5-2-11(3-6-13)16(18)12-4-7-14-15(10-12)20-9-1-8-19-14/h2-7,10H,1,8-9H2
    • InChI Key: KPYCKTBRONJFRV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C1C=CC2=C(C=1)OCCCO2)=O

Computed Properties

  • Exact Mass: 332.00481g/mol
  • Monoisotopic Mass: 332.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų
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